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Compound of Interest

Compound Name: Dalfopristin

Cat. No.: B1669780

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to determining the Minimum Inhibitory
Concentration (MIC) of Dalfopristin, a key component of the synergistic antibiotic combination
Quinupristin/Dalfopristin. Understanding the in vitro potency of this antimicrobial agent is
crucial for susceptibility testing, drug development, and clinical decision-making. The protocols
outlined below are based on established methodologies from the Clinical and Laboratory
Standards Institute (CLSI).

Introduction

Dalfopristin is a streptogramin A antibiotic that acts in synergy with Quinupristin (a
streptogramin B). This combination, known as Quinupristin/Dalfopristin (marketed as
Synercid®), is a potent inhibitor of bacterial protein synthesis. The two components bind to
separate sites on the 50S bacterial ribosomal subunit, leading to a bactericidal effect that is
greater than the sum of their individual activities. Dalfopristin inhibits the early phase of protein
synthesis, specifically peptidyl transfer, while Quinupristin inhibits the late phase, preventing
polypeptide chain elongation and leading to the release of incomplete peptide chains.[1][2][3][4]

[5]

Accurate MIC determination is essential for monitoring bacterial susceptibility and resistance
patterns. The following sections detail standardized procedures for determining the MIC of
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Quinupristin/Dalfopristin, including broth microdilution and agar dilution methods.

Mechanism of Action: Synergistic Inhibition of
Protein Synthesis

The synergistic bactericidal activity of Quinupristin/Dalfopristin is a result of a cooperative
binding process to the bacterial 50S ribosomal subunit.
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Mechanism of Action of Quinupristin/Dalfopristin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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